Cas no 150075-19-7 (1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-)

• Product Name: 1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-
• CAS No: 150075-19-7
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 1321694
• Update Time: 2024-08-18

1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-

• Inchi： 1S/C13H20O3/c1-9-7-11(16-3)8-10(2)13(9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
• InChI Key： UPOPGQOGOLTVJU-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(OC)C=C1C)(O)CCCO

Computed Properties

• Exact Mass: 224.1413

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 391.6±42.0 °C(Predicted)
• PSA: 49.69
• pka: 14.30±0.20(Predicted)